Cas no 132033-91-1 (5-(piperidin-4-yl)-1,2-oxazol-3-ol)

• Product Name: 5-(piperidin-4-yl)-1,2-oxazol-3-ol
• CAS No: 132033-91-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 207806
• PubChem ID: 125520
• Update Time: 2025-04-19

5-(piperidin-4-yl)-1,2-oxazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone,5-(4-piperidinyl)-
• 3(2H)-Isoxazolone,5-(4-piperidinyl)-(9CI)
• 5-piperidin-4-yl-1,2-oxazol-3-one
• 5-(4-piperidyl)isoxazol-3-ol
• 5-(piperidin-4-yl)-1,2-oxazol-3(2H)-one
• 4-PIOL
• 5-(piperidin-4-yl)-1,2-oxazol-3-ol
• Q27116061
• 3(2H)-Isoxazolone, 5-(4-piperidinyl)-
• SCHEMBL1656142
• DTXSID70157318
• 5-Piperidin-4-yl-isoxazol-3-ol(4-PIOL)
• 132033-91-1
• CHEMBL311761
• 5-Piperidin-4-yl-isoxazol-3-ol
• AKOS002272847
• 5-(4-piperidyl)isoxazol-3-one
• SCHEMBL13406229
• EN300-1709473
• C13710
• PD121069
• AC1L2OPK
• 5-(piperidin-4-yl)isoxazol-3-ol
• CHEBI:34433
• BDBM50032954
• ZINC20272675
• 5-(4-piperidyl)-3-isoxazolol
• STL229598
• DB-271376

• Inchi： 1S/C8H12N2O2/c11-8-5-7(12-10-8)6-1-3-9-4-2-6/h5-6,9H,1-4H2,(H,10,11)
• InChI Key： YYOYGSTYWVHCJR-UHFFFAOYSA-N
• SMILES： O1C(=CC(N1)=O)C1CCNCC1

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines